2-(2,5-dioxopyrrolidin-1-yl)-N-mesitylacetamide
Overview
Description
2-(2,5-dioxopyrrolidin-1-yl)-N-mesitylacetamide, also known as DMA, is a synthetic compound that belongs to the class of N-substituted amides. It is widely used in scientific research due to its unique properties and potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-(2,5-dioxopyrrolidin-1-yl)-N-mesitylacetamide is not well understood. However, it is believed to act as a Lewis base due to the presence of the pyrrolidinone moiety, which can coordinate with metal ions and form complexes.
Biochemical and Physiological Effects:
This compound has not been studied extensively for its biochemical and physiological effects. However, it has been reported to exhibit low toxicity and is considered safe for use in laboratory experiments.
Advantages and Limitations for Lab Experiments
2-(2,5-dioxopyrrolidin-1-yl)-N-mesitylacetamide has several advantages for use in laboratory experiments. It is readily available, relatively inexpensive, and easy to handle. Additionally, it has a high melting point and is stable under a wide range of conditions. However, this compound has some limitations, including its low solubility in water and its potential to form complexes with metal ions, which can interfere with certain reactions.
Future Directions
There are several potential future directions for research on 2-(2,5-dioxopyrrolidin-1-yl)-N-mesitylacetamide. One area of interest is the development of new catalytic reactions using this compound as a ligand. Additionally, this compound could be investigated for its potential use as a chiral auxiliary in asymmetric synthesis. Further studies are also needed to better understand the mechanism of action of this compound and its potential biochemical and physiological effects.
Synthesis Methods
The synthesis of 2-(2,5-dioxopyrrolidin-1-yl)-N-mesitylacetamide involves the reaction of mesityl chloride and N-methylpyrrolidinone in the presence of a base such as potassium carbonate or sodium hydroxide. The resulting product is then purified using column chromatography or recrystallization.
Scientific Research Applications
2-(2,5-dioxopyrrolidin-1-yl)-N-mesitylacetamide has been extensively studied for its potential use as a ligand in various catalytic reactions. It has also been investigated for its ability to form metal complexes and act as a chiral auxiliary in asymmetric synthesis. Additionally, this compound has been used as a reagent for the synthesis of various organic compounds.
properties
IUPAC Name |
2-(2,5-dioxopyrrolidin-1-yl)-N-(2,4,6-trimethylphenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O3/c1-9-6-10(2)15(11(3)7-9)16-12(18)8-17-13(19)4-5-14(17)20/h6-7H,4-5,8H2,1-3H3,(H,16,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FMMMEABWGSSMHT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)CN2C(=O)CCC2=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2-Chloro-6-fluorophenyl)-[2-[(2-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone](/img/structure/B2950657.png)
![2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-N-phenylacetamide](/img/structure/B2950660.png)
![5-Benzyl-2-(1H-pyrazolo[3,4-d]pyrimidin-4-yl)-1,3,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-4,6-dione](/img/structure/B2950662.png)
![1-[(5-Methyl-4-nitrothiophen-2-yl)sulfonyl]-4-(prop-2-yn-1-yl)piperazine](/img/structure/B2950663.png)
![4-(dimethylamino)-8-methylpyrido[2,3-d]pyrimidin-7(8H)-one](/img/structure/B2950666.png)
![2-(3'-(3,5-dimethylphenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(4-isopropylphenyl)acetamide](/img/structure/B2950667.png)
![N-(2-(dimethylamino)ethyl)-N-(4-methoxybenzo[d]thiazol-2-yl)-2-(methylthio)benzamide hydrochloride](/img/structure/B2950668.png)
